Cas no 1806067-27-5 (Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806067-27-5
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4812628
• Update Time: 2025-06-10

Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)7-6(9(11,12)13)5(21-10(14,15)16)2-4(3-17)18-7/h2H,3,17H2,1H3
• InChI Key： WGJSINHIUFMOJD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)N=C(CN)C=C1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806067-27-5): A Comprehensive Overview

Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806067-27-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and an amine functional group, contribute to its unique chemical properties and potential therapeutic benefits.

The< strong> trifluoromethoxy and trifluoromethyl groups in the molecular structure are key elements that enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for further investigation in medicinal chemistry. These substituents also influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. The aminomethyl side chain provides a site for further functionalization, allowing for the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of novel pyridine-based compounds for their potential applications in treating various diseases. Specifically, research has focused on their role in modulating enzyme activity and receptor binding. For instance, studies have shown that pyridine derivatives can serve as inhibitors or activators of key enzymes involved in metabolic pathways, making them valuable tools for drug discovery.

The< strong>Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has been explored in several preclinical studies for its potential anti-inflammatory, antiviral, and anticancer properties. The< strong> trifluoromethoxy group is known to enhance binding affinity to biological targets, while the< strong> aminomethyl group allows for covalent modifications that can improve drug delivery and bioavailability. These features make this compound a versatile scaffold for developing new therapeutic agents.

The synthesis of< strong>Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions, including condensation, nucleophilic substitution, and fluorination processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the< strong> trifluoromethyl and< strong> trifluoromethoxy groups efficiently.

The pharmacological activity of this compound has been evaluated through various in vitro and in vivo assays. Preliminary results indicate that it exhibits significant inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings underscore the importance of< strong>Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate as a lead compound for further drug development.

In conclusion, Methyl 6-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806067-27-5) represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activity. The presence of< strong> trifluoromethoxy,< strong> trifluoromethyl, and< strong> aminomethyl groups contributes to its multifaceted potential in drug design. Ongoing studies aim to optimize its pharmacokinetic properties and explore new therapeutic applications, positioning this compound as a valuable asset in the quest for novel treatments.